N-(4-oxopentan-2-yl)-2-pyridin-2-yl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(4-oxopentan-2-yl)-2-pyridin-2-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H15N3O2S/c1-9(7-10(2)18)16-13(19)12-8-20-14(17-12)11-5-3-4-6-15-11/h3-6,8-9H,7H2,1-2H3,(H,16,19)
• InChI Key: ZTEUNTPUJFMZGR-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)C)NC(=O)C1=CSC(=N1)C2=CC=CC=N2
• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol

Description

N-(4-oxopentan-2-yl)-2-pyridin-2-yl-1,3-thiazole-4-carboxamide is a synthetic organic compound that has garnered interest in various fields of scientific research due to its unique chemical structure and potential applications. This compound features a thiazole ring, a pyridine ring, and a carboxamide group, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-oxopentan-2-yl)-2-pyridin-2-yl-1,3-thiazole-4-carboxamide typically involves multi-step organic reactions. One common method includes the condensation of 2-pyridinecarboxylic acid with 2-aminothiazole in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with 4-oxopentanoic acid under acidic conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity this compound.

Chemical Reactions Analysis

Types of Reactions

N-(4-oxopentan-2-yl)-2-pyridin-2-yl-1,3-thiazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the carboxamide group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted thiazole derivatives.

Scientific Research Applications

N-(4-oxopentan-2-yl)-2-pyridin-2-yl-1,3-thiazole-4-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as an anti-inflammatory agent.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-oxopentan-2-yl)-2-pyridin-2-yl-1,3-thiazole-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Similar Compounds

N-(4-oxopentan-2-yl)-2-pyridin-2-yl-1,3-thiazole-4-carboxamide: shares structural similarities with other thiazole and pyridine derivatives, such as:

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. This makes it a valuable compound for various research and industrial applications.